Cas no 2802-10-0 (9a-Fluoroprednisolone 17-Valerate)

• Product name: 9a-Fluoroprednisolone 17-Valerate
• CAS No: 2802-10-0
• MF: C₂₆H₃₅FO₆
• MW: 462.5509121418
• CID: 4558239

9a-Fluoroprednisolone 17-Valerate Chemical and Physical Properties

Names and Identifiers

• Betamethasone Valerate EP Impurity I
• [9-Fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclope
• 9a-Fluoroprednisolone 17-Valerate

• Inchi： 1S/C26H35FO6/c1-4-5-6-22(32)33-25(21(31)15-28)12-10-18-19-8-7-16-13-17(29)9-11-23(16,2)26(19,27)20(30)14-24(18,25)3/h9,11,13,18-20,28,30H,4-8,10,12,14-15H2,1-3H3
• InChI Key： XXQFKBZSMIPUMG-UHFFFAOYSA-N
• SMILES： FC12C3(C=CC(C=C3CCC1C1CCC(C(CO)=O)(C1(C)CC2O)OC(CCCC)=O)=O)C

Computed Properties

• Exact Mass: 462.24176699 g/mol
• Monoisotopic Mass: 462.24176699 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 926
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101
• Molecular Weight: 462.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: >104°C (dec.)
• Boiling Point: 594.8±50.0 °C at 760 mmHg
• Flash Point: 313.5±30.1 °C
• Vapor Pressure: 0.0±3.8 mmHg at 25°C

9a-Fluoroprednisolone 17-Valerate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer